Cas no 864943-23-7 ((R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin)

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin structure
864943-23-7 structure
Product Name:(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
CAS No:864943-23-7
MF:C40H25O4P
MW:600.597871541977
CID:2360887
Update Time:2024-10-26

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Chemical and Physical Properties

Names and Identifiers

    • (R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • R-4-OXIDE-4-HYDROXY-2,6-DI-1-NAPHTHALENYL-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN
    • (11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • (R)-3,3′-Bis(1-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate
    • Inchi： 1S/C40H25O4P/c41-45(42)43-39-35(33-21-9-15-25-11-1-5-17-29(25)33)23-27-13-3-7-19-31(27)37(39)38-32-20-8-4-14-28(32)24-36(40(38)44-45)34-22-10-16-26-12-2-6-18-30(26)34/h1-24H,(H,41,42)
    • InChI Key： SLYOKZNBLPQLJA-UHFFFAOYSA-N
    • SMILES： O=P1(OC2C(C3C4C(=CC=CC=4)C=CC=3)=CC3C(C=2C2C(=C(C4C5C(=CC=CC=5)C=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-1388-100mg
(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 98%,(99%ee)
100mg
 2593.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HG275-50mg
(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 98% 99%ee
50mg
 356.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HG275-200mg
(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 98% 99%ee
200mg
 1181.0CNY 2021-07-10
abcr
AB491456-100 mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .
 864943-23-7 98%
100MG
 €166.00 2022-07-29
abcr
AB491456-250 mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .
 864943-23-7 98%
250mg
 €284.50 2023-06-13
abcr
AB491456-1 g
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .
 864943-23-7 98%
1g
 €806.00 2023-06-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R854219-250mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 ≥98%,99%e.e.
250mg
 ￥979.20 2022-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R854219-1g
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 ≥98%,99%e.e.
1g
 ￥3,186.00 2022-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R854219-100mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
 864943-23-7 ≥98%,99%e.e.
100mg
 ￥448.20 2022-06-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-1388-100mg
(11bR)-4-Hydroxy-2,6-di-1-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,98%,(99%ee)
 864943-23-7 98%,(99%ee)
100mg
 2593CNY 2021-05-08

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Production Method

Production Method 1

851615-07-1 851615-07-1
864943-23-7 864943-23-7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  0 °C; 10 min, 0 °C; 12 h, 98 °C; 98 °C → rt
1.2 Solvents: Water ;  rt; 6 h, 98 °C; 98 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  15 min, rt
Reference
Bronsted Acid-Catalyzed Regioselective Carboxamidation of 2-Indolylmethanols with Isonitriles
Chaudhari, Tohasib Yusub; et al, Journal of Organic Chemistry, 2023, 88(15), 10412-10425

Production Method 2

851615-07-1 851615-07-1
864943-23-7 864943-23-7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ;  rt; rt → 95 °C; 12 h, 95 °C; 95 °C → 0 °C
1.2 Reagents: Water ;  0 °C; 6 h, 0 °C → 95 °C
Reference
Chiral lithium salts of phosphoric acids as lewis acid-base conjugate catalysts for the enantioselective cyanosilylation of ketones
Hatano, Manabu; et al, Advanced Synthesis & Catalysis, 2008, 350, 1776-1780

Production Method 3

851615-07-1 851615-07-1
864943-23-7 864943-23-7
Reaction Conditions
1.1 Reagents: Pyridine ,  Phosphorus oxychloride ;  18 h, rt
1.2 Reagents: Triethylamine Solvents: Dichloromethane ,  Water ;  4 h, rt
Reference
Chiral Counteranion-Directed Catalytic Asymmetric Methylene Migration Reaction of Ene-Aldimines
Momiyama, Norie ; et al, Journal of Organic Chemistry, 2022, 87(14), 9399-9407

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Raw materials

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Preparation Products

(R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Related Literature

Related Categories

864943-23-7 ((R)-4-oxide-4-hydroxy-2,6-di-1-naphthalenyl-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin) Related Products

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司